Cas no 7399-13-5 (Diethyl 4,5-dioxo-1-propan-2-ylpyrrolidine-2,3-dicarboxylate)

• Product name: Diethyl 4,5-dioxo-1-propan-2-ylpyrrolidine-2,3-dicarboxylate
• CAS No: 7399-13-5
• MF: C₁₃H₁₉NO₆
• MW: 285.29306
• CID: 1762935
• PubChem ID: 244312

Diethyl 4,5-dioxo-1-propan-2-ylpyrrolidine-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 4,5-dioxo-1-propan-2-ylpyrrolidine-2,3-dicarboxylate
• HMS3080G10
• diethyl 4,5-dioxo-1-(propan-2-yl)pyrrolidine-2,3-dicarboxylate
• AC1Q6DDE
• AC1L6DG6
• CTK5D9058
• NCIOpen2_002039
• SureCN10666256
• 1-isopropyl-4,5-dioxo-pyrrolidine-2,3-dicarboxylic acid diethyl ester
• MLS002667717
• 1-Isopropyl-4,5-diethoxycarbonyl-2,3-dioxo-pyrrolidin
• NSC55172
• 1-isopropyl-4,5-dioxo-pyrrolidine-2,3-dicarboxylic acid diethyl ester;1-Isopropyl-4,5-diethoxycarbonyl-2,3-dioxo-pyrrolidin;HMS3080G10;
• DS-001288
• 7399-13-5
• DTXSID60288281
• NSC-55172
• SCHEMBL10666256
• diethyl 4,5-dioxo-1-propan-2-yl-pyrrolidine-2,3-dicarboxylate
• CHEMBL1905366
• Diethyl 1-isopropyl-4,5-dioxopyrrolidine-2,3-dicarboxylate
• SMR001557476

• Inchi： InChI=1S/C13H19NO6/c1-5-19-12(17)8-9(13(18)20-6-2)14(7(3)4)11(16)10(8)15/h7-9H,5-6H2,1-4H3
• InChI Key： CEXTYTCTBMGGJK-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1C(N(C(=O)C1=O)C(C)C)C(=O)OCC

Computed Properties

• Exact Mass: 285.12100
• Monoisotopic Mass: 285.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.223
• Boiling Point: 383.3°C at 760 mmHg
• Flash Point: 185.6°C
• Refractive Index: 1.489
• PSA: 89.98000
• LogP: -0.14500